Cas no 1804688-31-0 (3-(Difluoromethyl)-5-(fluoromethyl)-2-hydroxypyridine)

• Product Name: 3-(Difluoromethyl)-5-(fluoromethyl)-2-hydroxypyridine
• CAS No: 1804688-31-0
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4918681
• Update Time: 2025-10-29

3-(Difluoromethyl)-5-(fluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-(fluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H6F3NO/c8-2-4-1-5(6(9)10)7(12)11-3-4/h1,3,6H,2H2,(H,11,12)
• InChI Key： RMBMAJIMNVTMRI-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(CF)C=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1

Additional information on 3-(Difluoromethyl)-5-(fluoromethyl)-2-hydroxypyridine

Professional Introduction to 3-(Difluoromethyl)-5-(fluoromethyl)-2-hydroxypyridine (CAS No. 1804688-31-0)

3-(Difluoromethyl)-5-(fluoromethyl)-2-hydroxypyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804688-31-0, represents a unique structural motif that combines hydroxypyridine with fluorinated alkyl groups. The presence of both difluoromethyl and fluoromethyl substituents imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The significance of this compound lies in its potential applications across various therapeutic areas. Recent advancements in drug discovery have highlighted the importance of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. In particular, the Difluoromethyl group is known to increase the lipophilicity of molecules, facilitating better membrane penetration, while the Fluoromethyl group can modulate receptor interactions and metabolic resistance. These attributes make 3-(Difluoromethyl)-5-(Fluoromethyl)-2-hydroxypyridine an attractive candidate for further exploration in medicinal chemistry.

In the context of contemporary research, this compound has been investigated for its role in developing inhibitors targeting various enzymes and receptors involved in critical biological pathways. For instance, studies have demonstrated its potential as a lead compound in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The hydroxypyridine core provides a versatile platform for further derivatization, allowing chemists to fine-tune the molecule's properties for specific biological targets.

The incorporation of fluorine atoms into the molecular structure not only enhances the compound's pharmacological profile but also opens avenues for computational modeling and structure-activity relationship (SAR) studies. These studies are essential for understanding how subtle changes in the molecular framework can influence biological activity. Computational approaches, such as molecular docking and quantum mechanical calculations, have been employed to predict the binding interactions of 3-(Difluoromethyl)-5-(Fluoromethyl)-2-hydroxypyridine with potential targets. Such methodologies have accelerated the discovery process by allowing researchers to screen large libraries of compounds efficiently.

Moreover, the synthesis of this compound exemplifies the growing trend toward green chemistry principles. Modern synthetic strategies emphasize efficiency, sustainability, and minimal waste generation. Researchers have developed innovative catalytic systems that enable the selective introduction of fluorinated groups without compromising yield or purity. These advancements not only make the production process more environmentally friendly but also scalable for industrial applications.

The therapeutic potential of 3-(Difluoromethyl)-5-(Fluoromethyl)-2-hydroxypyridine has also been explored in the treatment of neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors, offering a new avenue for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate these receptors with high precision is crucial for addressing complex neurological pathologies.

In conclusion, 3-(Difluoromethyl)-5-(fluoromethyl)-2-hydroxypyridine represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties position it as a valuable building block for drug development. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is likely to play an increasingly important role in advancing medical science.